Cas no 1368911-45-8 (5-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1368911-45-8
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 6462781
• PubChem ID: 82372057
• Update Time: 2025-05-24

5-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
• 1368911-45-8
• EN300-1628222

• Inchi： 1S/C11H10N4O2/c16-10(17)8-6-9(7-2-3-7)15(14-8)11-12-4-1-5-13-11/h1,4-7H,2-3H2,(H,16,17)
• InChI Key： BPBVBVBRCUDCGR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2CC2)N(C2N=CC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 230.08037557g/mol
• Monoisotopic Mass: 230.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.9Ų

Additional information on 5-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid

5-Cyclopropyl-1-(Pyrimidin-2-Yl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound 5-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid, with CAS No. 1368911-45-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group, a pyrimidine ring, and a pyrazole moiety, all of which contribute to its intriguing chemical properties and potential biological activities.

The synthesis of this compound involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Researchers have employed various strategies, including cross-coupling reactions and multicomponent synthesis, to construct the complex framework of this molecule. The incorporation of the cyclopropyl group is particularly noteworthy, as it introduces strain into the molecule, potentially enhancing its reactivity and bioavailability.

Recent studies have focused on the pharmacological properties of this compound. Preclinical data suggest that it exhibits potent activity against several disease models, including cancer and inflammatory disorders. For instance, in vitro assays have demonstrated that this compound can inhibit key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs). Additionally, its ability to modulate inflammatory pathways makes it a promising candidate for the treatment of chronic inflammatory diseases.

The structural uniqueness of 5-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid also lends itself to further exploration in drug design. Its pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets. This feature is particularly advantageous in drug development, where binding affinity and selectivity are critical factors.

In terms of applications, this compound has shown potential as a lead molecule for the development of novel therapeutics. Its ability to target specific biological pathways makes it an attractive candidate for further preclinical testing. Moreover, ongoing research is exploring its potential as a building block for constructing more complex molecular architectures.

From a synthetic standpoint, the preparation of 5-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid involves multiple steps that showcase the ingenuity of organic chemists. The construction of the pyrimidine ring typically involves nucleophilic aromatic substitution or other cyclization techniques, while the pyrazole moiety can be synthesized through various condensation reactions. The integration of these components into a single molecule represents a significant achievement in modern organic synthesis.

The biological evaluation of this compound has been conducted using state-of-the-art techniques, including high-throughput screening and computational modeling. These studies have provided valuable insights into its mechanism of action and potential toxicity profile. For example, molecular docking studies have revealed that this compound can bind effectively to certain protein targets, suggesting its potential as an inhibitor or modulator in therapeutic contexts.

In conclusion, 5-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid is a remarkable compound with diverse applications in both academic research and industrial drug development. Its unique structure, coupled with promising biological activity, positions it as a valuable asset in the pursuit of novel therapeutic agents.